Quantitative spatially resolved post-mortem analysis of lithium distribution and transition metal depositions on cycled electrodes via a laser ablation-inductively coupled plasma-optical emission spectrometry method

RSC Advances Pub Date: 2020-02-17 DOI: 10.1039/C9RA09464D

Abstract

Diminishing the loss of performance of lithium ion batteries (LIBs) is a challenge that is yet to be fulfilled. Understanding of deterioration processes and mechanisms (i.e., so-called aging) requires analytically accurate examination of aged cells. Changes in the distribution of lithium or transition metals in the LIB cells can influence their cycle and calendar life significantly. As electrochemically treated cells and especially their electrodes do not age homogeneously and the local electrochemistry (e.g. deposition patterns) is strongly dependent on surface properties, bulk analysis is not a satisfactory investigation method. Therefore, a surface sensitive method, namely laser ablation-inductively coupled plasma-optical emission spectrometry (LA-ICP-OES) is presented. LIB cells with lithium metal oxide LiNi1/3Co1/3Mn1/3O2 (NCM111) as cathode material and graphite as anode material are investigated using a 213 nm Nd:YAG laser.

Graphical abstract: Quantitative spatially resolved post-mortem analysis of lithium distribution and transition metal depositions on cycled electrodes via a laser ablation-inductively coupled plasma-optical emission spectrometry method
Quantitative spatially resolved post-mortem analysis of lithium distribution and transition metal depositions on cycled electrodes via a laser ablation-inductively coupled plasma-optical emission spectrometry method
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